2-((2-(4-methoxyphenyl)imidazo[1,2-b]pyridazin-6-yl)thio)-N-(3-(trifluoromethyl)phenyl)acetamide

• IUPAC Name: 2-[2-(4-methoxyphenyl)imidazo[1,2-b]pyridazin-6-yl]sulfanyl-N-[3-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C22H17F3N4O2S/c1-31-17-7-5-14(6-8-17)18-12-29-19(27-18)9-10-21(28-29)32-13-20(30)26-16-4-2-3-15(11-16)22(23,24)25/h2-12H,13H2,1H3,(H,26,30)
• InChI Key: RSECOIOUUYCSNJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=CN3C(=N2)C=CC(=N3)SCC(=O)NC4=CC=CC(=C4)C(F)(F)F
• Molecular Formula: C22H17F3N4O2S
• Molecular Weight: 458.5 g/mol

Description

The compound “2-((2-(4-methoxyphenyl)imidazo[1,2-b]pyridazin-6-yl)thio)-N-(3-(trifluoromethyl)phenyl)acetamide” is a complex organic molecule. Unfortunately, there is limited information available specifically for this compound.

Synthesis Analysis

The synthesis of imidazo[1,2-a]pyridines, which is a core structure in the given compound, has been well studied. The synthesis methods include transition metal-catalyzed reactions, multi-component reactions, cyclization, condensation, microwave-assisted reactions, and more.

Molecular Structure Analysis

The molecular structure of this compound is complex, with several functional groups. It includes a methoxyphenyl group, an imidazo[1,2-b]pyridazin-6-yl group, a thio group, and a trifluoromethylphenyl group.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Some properties can be predicted, such as its molecular weight and the number of hydrogen bond donors and acceptors.

Scientific Research Applications

Imidazo[1,2-b]pyridazine in Medicinal Chemistry

Imidazo[1,2-b]pyridazine, the core scaffold in 2-((2-(4-methoxyphenyl)imidazo[1,2-b]pyridazin-6-yl)thio)-N-(3-(trifluoromethyl)phenyl)acetamide, has gained significant attention for its therapeutic potential. This scaffold is crucial in the design of bioactive molecules, including kinase inhibitors such as ponatinib. The exploration of imidazo[1,2-b]pyridazine derivatives aims at enhancing pharmacokinetic profiles and therapeutic efficacy across various medicinal applications. The structure-activity relationships (SAR) of these compounds offer valuable insights for medicinal chemists in the quest for novel drug candidates with optimized properties (Garrido et al., 2021).

Future Directions

The future research directions for this compound could include further exploration of its potential biological activities, optimization of its synthesis, and investigation of its mechanism of action.

Mechanism of Action

Target of Action

The primary targets of this compound are ROR1 and Aurora kinases . These targets are often overexpressed in various cancers and are essential for cell proliferation, survival, and metastasis .

Mode of Action

The compound interacts with its targets, ROR1 and Aurora kinases, by binding to their active sites. This binding inhibits the activation of downstream signaling pathways, thereby inducing cancer cell apoptosis .

Biochemical Pathways

The compound affects the phosphatidylinositol 3-kinase (PI3K) signaling pathway . Aberrant expression of this pathway is often associated with tumorigenesis, progression, and poor prognosis . By inhibiting this pathway, the compound can potentially halt the progression of cancer.

Result of Action

The compound’s action results in the induction of G2/M phase cell cycle arrest at 24 hours and polyploidy at 48 hours . It also induces cell apoptosis . These effects can significantly inhibit tumor growth .